Cas no 1311317-25-5 (2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1311317-25-5
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• MDL: MFCD18483189
• CID: 4583099
• PubChem ID: 54592671
• Update Time: 2025-05-23

2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AS-69982
• EN300-73580
• CS-0047243
• SB33333
• (1R-trans)-2-(3,4-difluorophenyl)cyclopropaneamine hydrochloride
• BCP12341
• 1311317-25-5
• SCHEMBL15282062
• SB78175
• SY163264
• DB-110617
• 2-(3,4-difluorophenyl)cyclopropan-1-aminehydrochloride
• (1R,2S)-2-(3,4-Difluoro-phenyl)-cyclopropylamine hydrochloride
• AKOS026741255
• 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride
• 2-(3,4-difluorophenyl)cyclopropan-1-amine;hydrochloride
• MFCD16621157
• W15098
• MFCD18483189
• SY286488
• 2-(3,4-DIFLUOROPHENYL)CYCLOPROPAN-1-AMINE HCL
• 2-(3,4-Difluorophenyl)cyclopropanamine Hydrochloride

• MDL： MFCD18483189
• Inchi： 1S/C9H9F2N.ClH/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;/h1-3,6,9H,4,12H2;1H
• InChI Key： IMYLOCHFFLYHPS-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C1CC1N)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride

2-(3,4-Difluorophenyl)cyclopropan-1-amine Hydrochloride: A Comprehensive Overview

2-(3,4-Difluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1311317-25-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a cyclopropane ring and a difluorophenyl group, has garnered attention due to its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride involves advanced organic chemistry techniques. Researchers have explored various routes to optimize its synthesis, including the use of transition metal catalysts and novel coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in preclinical studies.

From a pharmacological perspective, 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride has demonstrated potent activity in vitro against several disease models. Recent findings suggest that it exhibits selective inhibition of key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to cross the blood-brain barrier has opened avenues for exploring its role in neurodegenerative diseases.

The structural uniqueness of cyclopropane rings and difluorophenyl groups contributes significantly to the compound's pharmacokinetic properties. Studies have shown that these structural features enhance its bioavailability and stability, which are critical factors for drug efficacy. Furthermore, the presence of fluorine atoms in the molecule introduces electronic effects that can modulate receptor interactions, thereby influencing its therapeutic profile.

Recent research has also focused on the stereochemistry of 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride, revealing that stereo-isomers may exhibit distinct biological activities. This discovery underscores the importance of stereocontrol in the synthesis of this compound to ensure consistent therapeutic outcomes.

In terms of applications, 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride holds promise in the development of novel therapeutics targeting chronic inflammatory conditions and neurodegenerative disorders. Its ability to modulate multiple signaling pathways makes it a versatile tool in drug design. Moreover, ongoing clinical trials are evaluating its safety and efficacy in human subjects, paving the way for potential regulatory approval.

Despite its potential benefits, understanding the long-term effects of 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride remains a priority. Researchers are investigating its metabolization pathways and potential toxicity profiles to ensure patient safety. These studies are expected to provide valuable insights into optimizing dosing regimens and minimizing adverse effects.

In conclusion, 2-(3,4-difluorophenyl)cyclopropan-1-amine hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a leading candidate for innovative therapeutic solutions. As research continues to unfold, this compound is poised to make a substantial impact on modern medicine.